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Purpose of the Assay This protocol details the procedure for evaluating the effect of the selective Syk

inhibitor PRT-060318 on the migration of primary CLL cells towards tissue-homing chemokines like

CXCL12 and CXCL13 [1]. Inhibiting this migration is a key therapeutic strategy for disrupting the

protective microenvironment that supports CLL cell survival.

Mechanism of Action PRT-060318 exerts its effect by inhibiting Spleen Tyrosine Kinase (Syk), a critical

node in the B-Cell Receptor (BCR) signaling pathway and other pro-survival signals from the

microenvironment. This inhibition disrupts downstream signaling, leading to reduced cell activation,

survival, and, pertinent to this assay, inhibition of cell migration [1].

The following diagram illustrates the signaling pathway targeted by PRT-060318 in this context:
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Detailed Chemotaxis Assay Protocol

Key Reagents and Materials

Cells: Primary human CLL cells, purified from peripheral blood samples [1].

Inhibitor: PRT-060318 (PRT318), typically prepared as a 10 mM stock solution in DMSO and stored
at -20°C [1].

Chemoattractants: CXCL12 (200 ng/mL) and CXCL13 (1 μg/mL) [1].
Stimulant: Anti-IgM antibody (10 μg/mL), used to activate the BCR pathway [1].

Equipment: Transwell culture inserts with a 6.5 mm diameter and 2 μm pore size [1].

Procedure The experimental workflow involves pre-treating cells with the inhibitor before assessing their

migration in a Transwell system, as shown below:
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Chemotaxis Assay Workflow
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Cell Preparation and Pre-treatment: Purified CLL cells are suspended at a concentration of 10 x

10⁶ cells/mL in complete RPMI medium. The cell suspension is incubated with or without PRT-060318
at a final concentration of 2 μM for one hour at 37°C in 5% CO₂. Optionally, cells can be

concurrently stimulated with 10 μg/mL of anti-IgM to activate the BCR pathway [1].
Transwell Setup: After incubation, cells are centrifuged and resuspended in migration medium

(RPMI 1640 with 0.5% bovine serum albumin) at 10 x 10⁶ cells/mL. 100 μL of this cell suspension
is carefully added to the top chamber of the Transwell insert [1].

Induction of Migration: The Transwell insert is then placed into a well containing 600 μL of migration
medium with or without the chemoattractant. Key attractants used are 200 ng/mL CXCL12 or 1
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μg/mL CXCL13 [1].

Incubation: The assembled Transwell plates are incubated for 3 hours at 37°C in a 5% CO₂

atmosphere to allow for cell migration [1].

Quantification of Migration: After incubation, the inserts are removed. Cells that have migrated
through the membrane into the lower chamber are collected, and their numbers are quantified.

Counting is typically performed using a standardized method like flow cytometry with a FACSCalibur
instrument [1].

Key Experimental Parameters and Data

The table below summarizes the critical quantitative data from the search results for this assay.

Parameter Details / Concentration Reference

PRT-060318 (PRT318) Syk IC₅₀ = 3-4 nM (highly selective) [1] [2] [3]

Working Concentration in
Assay

2 μM [1]

Key Chemoattractants CXCL12 (200 ng/mL); CXCL13 (1 μg/mL) [1]

Cell Pre-treatment 1 hour at 37°C with inhibitor, with or without anti-IgM
(10 μg/mL)

[1]

Cell Density for Migration 10 x 10⁶ cells/mL [1]

Transwell Incubation Time 3 hours at 37°C in 5% CO₂ [1]

Expected Outcomes Treatment with PRT-060318 should result in a significant reduction in the number of

CLL cells migrating towards CXCL12 and CXCL13 compared to the vehicle (DMSO) control. This

demonstrates the compound's efficacy in blocking chemokine-directed migration, a key mechanism for CLL

cell trafficking into protective tissue microenvironments [1].

Application Notes for Researchers
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Specificity of Inhibition: PRT-060318 is noted for its high selectivity for Syk, which helps in

attributing the observed effects specifically to Syk inhibition rather than off-target kinase effects [1] [2].
Context of Use: Beyond chemotaxis, the same pre-treatment condition (2 μM for 1 hour) with PRT-
060318 has been shown to effectively antagonize BCR-induced secretion of chemokines CCL3 and
CCL4, and to overcome the pro-survival effect of nurselike cell (NLC) co-cultures on CLL cells [1].

Solubility and Handling: PRT-060318 is soluble in DMSO and water. A 10 mM stock in water is a
typical starting point. Always prepare fresh stock solutions and avoid repeated freeze-thaw cycles to

maintain stability [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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